Cas no 54329-54-3 (2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)
54329-54-3 structure
Product Name:2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
CAS No:54329-54-3
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD05667936
CID:366939
PubChem ID:3157491
Update Time:2025-09-25
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- 1,2,3,4-tetrahydro-2-methyl-3-Isoquinolinecarboxylic acid
- 2-METHYL-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID HYDROCHLORIDE
- 2-methyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
- 3-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-2-methyl-
- 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid(SALTDATA: HCl)
- 2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
- BAS 08768173
- SKFOSDNQLGCEHM-UHFFFAOYSA-N
- HMS1695K05
- SBB015027
- BBL013254
- STK503421
- AB22435
- WT82546
- AK13
- BB 0221300
- EN300-1265120
- 2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
- SY082345
- s12154
- CS-0061764
- A830107
- N-methyl-1,2,3,4-tetrahydro isoquino line-3-carboxylic acid
- SCHEMBL2092090
- DTXSID50390145
- n-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- 3-ISOQUINOLINECARBOXYLIC ACID, 1,2,3,4-TETRAHYDRO-2-METHYL-
- DS-5108
- 54329-54-3
- AKOS016341361
- AKOS000303376
- F2167-0189
- MFCD05667936
- FT-0678469
- DB-013366
- ALBB-005464
-
- MDL： MFCD05667936
- Inchi： 1S/C11H13NO2/c1-12-7-9-5-3-2-4-8(9)6-10(12)11(13)14/h2-5,10H,6-7H2,1H3,(H,13,14)
- InChI Key： SKFOSDNQLGCEHM-UHFFFAOYSA-N
- SMILES： OC(C1CC2C=CC=CC=2CN1C)=O
Computed Properties
- Exact Mass: 191.09500
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: -0.9
Experimental Properties
- Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 343°C at 760 mmHg
- Solubility: Slightly soluble (16 g/l) (25 º C),
- PSA: 40.54000
- LogP: 1.06560
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0155-1g |
2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-54-3 | 96% | 1g |
746.28CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0155-5g |
2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-54-3 | 96% | 5g |
2527.17CNY | 2021-05-07 | |
| Fluorochem | 058682-250mg |
2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-54-3 | 95% | 250mg |
￡21.00 | 2022-02-28 | |
| Fluorochem | 058682-1g |
2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-54-3 | 95% | 1g |
￡53.00 | 2022-02-28 | |
| Fluorochem | 058682-5g |
2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-54-3 | 95% | 5g |
￡154.00 | 2022-02-28 | |
| Fluorochem | 058682-10g |
2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-54-3 | 95% | 10g |
￡251.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RV964-200mg |
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
54329-54-3 | 95+% | 200mg |
156.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RV964-50mg |
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
54329-54-3 | 95+% | 50mg |
65.0CNY | 2021-07-12 | |
| Chemenu | CM145823-5g |
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
54329-54-3 | 95% | 5g |
$262 | 2021-08-05 | |
| Chemenu | CM145823-10g |
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
54329-54-3 | 95% | 10g |
$458 | 2021-08-05 |
2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
54329-54-3 (2-Methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
